1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine

• IUPAC Name: 1-[(5-chloro-2-nitrophenyl)methyl]-4-(3-chlorophenyl)piperazine
• InChI: InChI=1S/C17H17Cl2N3O2/c18-14-2-1-3-16(11-14)21-8-6-20(7-9-21)12-13-10-15(19)4-5-17(13)22(23)24/h1-5,10-11H,6-9,12H2
• InChI Key: UIAMWJZJTJQJOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC(=C2)Cl)[N+](=O)[O-])C3=CC(=CC=C3)Cl
• Molecular Formula: C17H17Cl2N3O2
• DSSTOX Substance ID: DTXSID601176242
• Molecular Weight: 366.2 g/mol
• CAS RN: 414886-81-0

Description

1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been found to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist. By blocking these receptors, the compound may be able to modulate neurotransmitter activity in the brain, leading to its observed pharmacological effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine exhibits a range of biochemical and physiological effects. In addition to its antidepressant and antipsychotic effects, the compound has also been found to have anxiolytic effects, meaning that it may be able to reduce anxiety. Additionally, the compound has been found to exhibit anti-inflammatory properties, suggesting that it may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine in lab experiments is that it has been extensively studied, meaning that there is a significant body of research available on the compound. Additionally, the compound has been found to exhibit a range of pharmacological effects, making it a versatile tool for researchers.
One limitation of using 1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments involving the compound. Additionally, the compound has not yet been tested in clinical trials, meaning that its potential as a therapeutic agent is still uncertain.

Future Directions

There are several future directions for research involving 1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine. One area of research could focus on further elucidating the compound's mechanism of action. This would help to better understand how the compound produces its observed pharmacological effects.
Another area of research could focus on testing the compound in clinical trials. This would help to determine whether the compound has potential as a therapeutic agent for depression, schizophrenia, or other conditions.
Finally, future research could focus on developing new derivatives of 1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine with improved pharmacological properties. By modifying the structure of the compound, it may be possible to develop compounds with greater potency or selectivity for specific receptors.

Scientific Research Applications

1-(5-chloro-2-nitrobenzyl)-4-(3-chlorophenyl)piperazine has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's potential as an antidepressant. Studies have shown that the compound exhibits antidepressant-like effects in animal models, suggesting that it may have potential as a treatment for depression.
Another area of research has focused on the compound's potential as an antipsychotic. Studies have shown that the compound exhibits antipsychotic-like effects in animal models, suggesting that it may have potential as a treatment for schizophrenia.